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Introduction Neuropeptide EI (NEI) is a neuropeptide derived from the same precursor protein
as the melanin-concentrating hormone (MCH), known as prepro-MCH (ppMCH). NEI is co-
localized and co-secreted with MCH throughout the central nervous system. Research
indicates that NEI plays a significant role in various physiological processes, including the
regulation of hormone release, particularly luteinizing hormone (LH) and follicle-stimulating
hormone (FSH). It exerts influence at the level of the central nervous system on gonadotropin-
releasing hormone (GnRH) neurons and also acts directly on pituitary gonadotropes.
Furthermore, NEI is implicated in the control of grooming behavior and locomotor activity.

To fully elucidate the in vivo functions of NEI and to explore its potential as a therapeutic target,
the development of a specific knockout animal model is essential. This document provides a
detailed guide for creating and characterizing a Neuropeptide EI knockout rat model using
CRISPR-Cas9 technology.
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Part 1: Generation of the NEl Knockout Rat Model
via CRISPR-Cas9

The generation of the NEI knockout rat model is achieved through CRISPR-Cas9-mediated
gene editing. The strategy involves introducing a targeted mutation in the region of the Pmch
gene that encodes the NEI peptide, leading to a non-functional product.

Experimental Workflow: NEI Knockout Rat Generation
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Figure 1. Workflow for generating an NEI knockout rat model.
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Protocol 1.1: Guide RNA (gRNA) Design

o Target Selection: Obtain the genomic sequence of the rat Pmch gene from the NCBI or
Ensembl database. Identify the specific exon(s) that encode the Neuropeptide El sequence.

* gRNA Design: Use an online gRNA design tool (e.g., CHOPCHOP, Synthego Design Tool) to
identify potential 20-nucleotide target sequences within the NEI-coding region.

o Criteria for selection:

» Target sites must be immediately upstream of a Protospacer Adjacent Motif (PAM)
sequence (5'-NGG-3' for Streptococcus pyogenes Cas9).

» Select targets in a critical region to maximize the chance of creating a non-functional
protein, ideally in the 5' portion of the coding sequence to induce frameshift mutations.

= Prioritize gRNAs with high on-target activity scores and low off-target scores as
predicted by the design tool.

» To enhance knockout efficiency, consider designing two gRNASs to excise the entire NEI-
coding region.

e Order Synthesis: Order synthetic single guide RNAs (sgRNAs) from a reputable commercial
vendor.

Protocol 1.2: Preparation of Cas9/gRNA
Ribonucleoprotein (RNP) Complex

Delivering the CRISPR components as a ribonucleoprotein (RNP) complex minimizes off-target
effects and enhances editing efficiency.

e Reagents:
o Synthetic sgRNA (lyophilized)
o Alt-R® S.p. Cas9 Nuclease V3 (or similar high-fidelity Cas9 protein)

o Nuclease-free Duplex Buffer or microinjection buffer
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e Procedure:

o Resuspend the lyophilized sgRNA in nuclease-free buffer to a stock concentration of 100
MM,

o On the day of microinjection, prepare the RNP complex by mixing Cas9 protein and
sgRNA. A common final concentration for microinjection is 50 ng/uL Cas9 and 25 ng/uL
SgRNA.

o Incubate the mixture at room temperature for 10-15 minutes to allow for RNP complex
formation.

o Keep the RNP solution on ice until microinjection.

Protocol 1.3: Zygote Microinjection and Embryo Transfer

e Animal Preparation:

o Induce superovulation in female Sprague Dawley or Wistar rats (3-4 weeks old) via
intraperitoneal injections of Pregnant Mare Serum Gonadotropin (PMSG), followed by
Human Chorionic Gonadotropin (hCG) 48 hours later.

o Mate superovulated females with fertile males immediately after hCG injection.

o Prepare pseudopregnant surrogate mothers by mating vasectomized males with females
in proestrus.

e Zygote Collection:
o The following morning, confirm mating by the presence of a vaginal plug.
o Euthanize the donor females and collect fertilized one-cell zygotes from the oviducts.
o Treat zygotes with hyaluronidase to remove surrounding cumulus cells.

e Microinjection:

o Transfer the cleaned zygotes into a droplet of appropriate medium (e.g., M2 or FHM).
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o Using an inverted microscope equipped with micromanipulators, inject the prepared Cas9
RNP solution into the cytoplasm of the zygotes.

o Embryo Transfer:
o Culture the injected zygotes for a short period (1-2 hours) to assess viability.

o Surgically transfer the viable embryos into the oviducts of the prepared pseudopregnant
surrogate mothers (approximately 15-25 embryos per recipient).

Protocol 1.4: Genotyping and Colony Establishment

o Sample Collection: At 10-14 days of age, obtain tail biopsies from the resulting FO pups.

o DNA Extraction: Extract genomic DNA from the tail biopsies using a standard DNA extraction
kit or protocol.

» PCR Amplification: Design PCR primers that flank the gRNA target site in the Pmch gene.
Amplify the target region from the extracted gDNA of each pup.

o Mutation Detection:

o T7 Endonuclease | (T7E1) Assay: A rapid screening method to detect the presence of
insertions or deletions (indels). Mismatched DNA heteroduplexes formed during PCR are
cleaved by the T7E1 enzyme, which can be visualized on an agarose gel.

o Sanger Sequencing: To confirm the exact mutation, PCR products from T7E1-positive
samples should be purified and sent for Sanger sequencing. The resulting sequences are
aligned to the wild-type Pmch sequence to identify the specific indel.

o Breeding Strategy:

o FO Generation: Identify founder rats with confirmed out-of-frame indels that disrupt the NEI
coding sequence.

o F1 Generation: Breed the selected FO founders with wild-type (WT) rats to produce
heterozygous (NEI +/-) F1 offspring. This step helps to segregate any potential off-target
mutations.
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o F2 Generation: Intercross the F1 heterozygous rats to generate homozygous knockout
(NEI -/-), heterozygous (NEI +/-), and wild-type (NEI +/+) littermates in the F2 generation,
following Mendelian inheritance patterns. The colony can then be maintained through
homozygous or heterozygous breeding, depending on experimental needs.

Part 2: Phenotypic Characterization of the NEI
Knockout Rat

Once the homozygous knockout line is established, a thorough characterization is required to
validate the model and investigate the functional consequences of NEI ablation.

Experimental Workflow: Phenotypic Characterization
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Figure 2. Workflow for the phenotypic characterization of the NEI knockout rat.

Protocol 2.1: Reproductive Phenotyping
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Given NEI's role in modulating GnRH neurons and LH release, a comprehensive reproductive

assessment is critical.

2.1.1 Estrous Cycle Monitoring

Procedure: Collect vaginal smears from adult female WT and NEI -/- rats daily for at least 14
consecutive days.

Sample Collection: Gently flush the vagina with a small volume (20-30 pL) of sterile saline
using a pipette.

Slide Preparation: Place the collected cell suspension onto a glass slide, air dry, and stain
with 0.1% crystal violet or a Romanowsky-type stain.

Analysis: Examine the slides under a light microscope. Characterize the stage of the estrous
cycle (proestrus, estrus, metestrus, diestrus) based on the relative proportions of nucleated
epithelial cells, cornified epithelial cells, and leukocytes.

Data: Record the cycle length and the duration of each stage for both genotypes.

2.1.2 Hormone Level Analysis

Sample Collection: Collect blood samples from female rats at specific stages of the estrous
cycle (e.g., the afternoon of proestrus to measure the LH surge). Serum should be separated
and stored at -80°C.

Assay: Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits for
rat LH, FSH, and estradiol.

Procedure: Follow the manufacturer's protocol strictly. This typically involves adding serum
samples and standards to antibody-coated microplates, followed by incubation with enzyme-
conjugated antibodies and a substrate for color development.

Data Analysis: Measure the absorbance using a microplate reader and calculate hormone
concentrations based on the standard curve.

Table 1: Representative Reproductive Phenotype Data (Hypothetical)
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Parameter Wild-Type (WT) NEI Knockout (-/-) P-value
Estrous Cycle Length

4.2 +0.3 6.8+0.9 <0.01
(days)
Proestrus LH Surge

58x1.1 1.2+04 <0.001
(ng/mL)
Basal LH (ng/mL) 09+0.2 0.8+0.3 > 0.05
Litter Size 11.2+15 71+20 <0.05

Protocol 2.2: Behavioral Phenotyping

NEI is implicated in locomotor activity and grooming. Standard behavioral tests can quantify
these effects.

2.2.1 Open Field Test

o Apparatus: A square arena (e.g., 100 cm x 100 cm) with high walls, evenly illuminated. The
floor is typically divided into a grid of central and peripheral squares.

e Acclimation: Bring rats to the testing room at least 30-60 minutes before the test begins to
acclimate.

e Procedure:
o Place a single rat in the center of the open field arena.

o Record its activity for a set duration (e.g., 10 minutes) using an overhead video camera
linked to tracking software.

o Clean the arena thoroughly with 70% ethanol between trials to eliminate olfactory cues.
e Parameters Measured:

o Total Distance Traveled: A measure of general locomotor activity.
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o Time Spent in Center: An indicator of anxiety-like behavior (less time in the center
suggests higher anxiety).

o Rearing Frequency: Number of times the rat stands on its hind legs, an exploratory
behavior.

2.2.2 Grooming Behavior Analysis

e Procedure: Following the open field test or in a separate session, place the rat in a clean,
standard cage without bedding.

e Recording: Videotape the rat for 10-15 minutes.

e Analysis: Manually or with automated software, score the total time spent grooming and the
frequency of grooming bouts. Rodent grooming follows a stereotyped cephalocaudal
progression (face, head, body); note any disruptions to this syntactic chain.

Table 2: Representative Behavioral Phenotype Data (Hypothetical)

Parameter (10 min

Wild-Type (WT) NEI Knockout (-/-) P-value
test)
Total Distance

256+3.1 18.2+25 <0.05
Traveled (m)
Time in Center (s) 45.3+6.2 48.1+5.9 > 0.05
Grooming Duration (s) 55.7 +8.0 954+12.1 <0.01

Part 3: Neuropeptide El Signaling

Neuropeptides typically exert their effects by binding to G protein-coupled receptors (GPCRS),
initiating intracellular second messenger cascades. While a specific high-affinity receptor for
NEI has not been definitively identified, its signaling is presumed to follow this general pathway.

Hypothesized NEI Signhaling Pathway
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Figure 3. A generalized signaling pathway for Neuropeptide El via a G protein-coupled
receptor.

 To cite this document: BenchChem. [Application Note: Generation and Characterization of a
Neuropeptide EI (NEI) Knockout Rat Model]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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